Cas no 1784596-97-9 (3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]-
• CAS No: 1784596-97-9
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 5252748
• Update Time: 2025-10-28

3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)9-3-1-8(2-4-9)11(10(17)18)5-6-16-7-11/h1-4,16H,5-7H2,(H,17,18)
• InChI Key： WAAPPCRSEGZCDF-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(C(F)(F)F)C=C2)(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]-

3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]- (CAS No. 1784596-97-9): A Comprehensive Overview

3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]-, identified by its CAS number 1784596-97-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable scaffold for drug design.

The structural motif of 3-pyrrolidinecarboxylic acid provides a unique framework that allows for interactions with biological targets, while the 4-(trifluoromethyl)phenyl moiety contributes to its metabolic stability and binding affinity. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to improve their bioavailability and efficacy. This group can influence the electronic properties of the molecule, thereby affecting its interactions with enzymes and receptors.

Research has demonstrated that derivatives of 3-pyrrolidinecarboxylic acid exhibit promising activities in several pharmacological contexts. For instance, studies have shown that certain analogs of this compound can inhibit the activity of enzymes involved in inflammation and pain signaling. These findings suggest that 3-[4-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxylic acid may have therapeutic potential in conditions such as arthritis and neuropathic pain.

The incorporation of the 4-(trifluoromethyl)phenyl group into the pyrrolidine core also contributes to the compound's ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders. This property has been exploited in the development of novel neuroactive compounds that target receptors and ion channels in the brain.

Furthermore, computational studies have been conducted to understand the molecular interactions of 3-[4-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxylic acid with biological targets. These studies have provided insights into how the compound binds to its intended receptors and how modifications to its structure can enhance its potency and selectivity. Such information is invaluable for guiding the design of next-generation drug candidates.

In vitro and in vivo experiments have also been instrumental in evaluating the pharmacokinetic properties of this compound. Data from these studies indicate that it exhibits favorable solubility and stability, which are essential factors for drug formulation and delivery. Additionally, preliminary toxicity assessments have shown that it does not exhibit significant adverse effects at relevant doses, suggesting its potential for safe clinical use.

The field of drug discovery is continuously evolving, with new methodologies and technologies being developed to accelerate the identification of lead compounds. The use of high-throughput screening (HTS) platforms has enabled researchers to rapidly test large libraries of compounds for biological activity. In this context, 3-[4-(trifluoromethyl)phenyl]-3-pyrrolidinecarboxylic acid represents an interesting starting point for further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. This has opened up new possibilities for exploring its pharmacological potential.

The role of computational chemistry in drug design cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive experimental trials. By leveraging these tools, scientists can identify promising candidates more quickly and reduce the time-to-market for new drugs.

In conclusion, 3-Pyrrolidinecarboxylic acid, 3-[4-(trifluoromethyl)phenyl]- (CAS No. 1784596-97-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of features makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts.